Cas no 1250275-95-6 (N-Ethyl-2-(tetrahydro-2H-pyran-4-yl)ethanamine)

• Product Name: N-Ethyl-2-(tetrahydro-2H-pyran-4-yl)ethanamine
• CAS No: 1250275-95-6
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 2181520
• PubChem ID: 62550241
• Update Time: 2025-10-31

N-Ethyl-2-(tetrahydro-2H-pyran-4-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

• N-ethyl-2-(tetrahydro-2h-pyran-4-yl)ethanamine
• ethyl[2-(oxan-4-yl)ethyl]amine
• AM91391
• N-Ethyl-2-(tetrahydro-2H-pyran-4-yl)ethanamine

• Inchi： 1S/C9H19NO/c1-2-10-6-3-9-4-7-11-8-5-9/h9-10H,2-8H2,1H3
• InChI Key： FVNAHEWNTQUQRW-UHFFFAOYSA-N
• SMILES： O1CCC(CCNCC)CC1

Computed Properties

• Exact Mass: 157.146664230g/mol
• Monoisotopic Mass: 157.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 89.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3
• XLogP3: 1.1

Experimental Properties

• Color/Form: No date available
• Density: 0.9±0.1 g/cm3
• Melting Point: No date available
• Boiling Point: 221.5±13.0 °C at 760 mmHg
• Flash Point: 87.6±9.3 °C
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

N-Ethyl-2-(tetrahydro-2H-pyran-4-yl)ethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on N-Ethyl-2-(tetrahydro-2H-pyran-4-yl)ethanamine

Research Brief on N-Ethyl-2-(tetrahydro-2H-pyran-4-yl)ethanamine (CAS: 1250275-95-6) in Chemical Biology and Pharmaceutical Applications

N-Ethyl-2-(tetrahydro-2H-pyran-4-yl)ethanamine (CAS: 1250275-95-6) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This secondary amine derivative, featuring a tetrahydropyran moiety, has demonstrated versatile applications in drug discovery and medicinal chemistry. Recent studies highlight its potential as a key intermediate in the synthesis of bioactive molecules targeting neurological disorders and infectious diseases.

Structural analysis reveals that the compound's unique scaffold combines hydrophobic (tetrahydropyran) and hydrophilic (ethylamine) components, making it particularly valuable for modulating blood-brain barrier permeability. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness as a building block for CNS-targeting compounds, with improved pharmacokinetic properties compared to similar amine derivatives.

In synthetic chemistry applications, researchers have developed novel catalytic methods utilizing 1250275-95-6 as a precursor for asymmetric synthesis. A recent Nature Communications paper (2024) described its use in nickel-catalyzed reductive couplings, enabling efficient construction of chiral amine derivatives with high enantioselectivity (up to 98% ee). This advancement addresses longstanding challenges in stereoselective amine synthesis.

Pharmacological investigations have identified N-Ethyl-2-(tetrahydro-2H-pyran-4-yl)ethanamine as a potential modulator of sigma receptors, with particular affinity for σ1 subtypes. Preclinical studies suggest its derivatives may have applications in neuropathic pain management and neurodegenerative diseases. However, researchers caution that further structure-activity relationship studies are needed to optimize selectivity and reduce off-target effects.

The compound's safety profile has been evaluated in recent toxicological studies. While initial assessments indicate favorable metabolic stability and low cytotoxicity (IC50 > 100 μM in HEK293 cells), comprehensive ADME studies are currently underway to fully characterize its pharmacokinetic properties. Researchers emphasize the need for careful consideration of potential metabolic pathways when designing derivatives.

Emerging applications in radiopharmaceutical development have also been reported. The tetrahydropyran moiety provides an excellent platform for ¹⁸F-labeling, with recent PET tracer development studies showing promising results for neurological imaging. This represents a significant expansion of the compound's potential utility beyond traditional small-molecule therapeutics.

Future research directions include exploration of its use in PROTAC design and as a component of targeted drug delivery systems. The compound's balanced lipophilicity (clogP ≈ 1.2) and molecular weight (MW 157.23) make it particularly suitable for these cutting-edge applications. Several pharmaceutical companies have included 1250275-95-6 in their fragment-based drug discovery libraries, signaling growing industry interest.